2-[(2-Chlorobenzyl)sulfanyl]-4-(diethylamino)-6-phenyl-5-pyrimidinecarbonitrile

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-4-(diethylamino)-6-phenylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C22H21ClN4S/c1-3-27(4-2)21-18(14-24)20(16-10-6-5-7-11-16)25-22(26-21)28-15-17-12-8-9-13-19(17)23/h5-13H,3-4,15H2,1-2H3
• InChI Key: AIWYUQASAMKWMJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC(=C1C#N)C2=CC=CC=C2)SCC3=CC=CC=C3Cl
• Molecular Formula: C22H21ClN4S
• Molecular Weight: 408.9 g/mol

Description

2-[(2-Chlorobenzyl)sulfanyl]-4-(diethylamino)-6-phenyl-5-pyrimidinecarbonitrile (CBDSPC) is a synthetic compound that has been studied in recent years. It has been found to have a variety of applications in scientific research, and has been used in laboratory experiments to study a range of biochemical and physiological effects.

Scientific Research Applications

2-[(2-Chlorobenzyl)sulfanyl]-4-(diethylamino)-6-phenyl-5-pyrimidinecarbonitrile has been studied for its potential applications in a variety of scientific research fields. For example, it has been used as a substrate for the enzyme tyrosinase, which is involved in the biosynthesis of melanin. It has also been used in the study of the effects of oxidative stress on cells, as well as in the study of the effects of various drugs on the central nervous system. Additionally, it has been used in the study of the role of calcium in cell signaling, as well as in the study of the effects of various drugs on the cardiovascular system.

Mechanism of Action

The mechanism of action of 2-[(2-Chlorobenzyl)sulfanyl]-4-(diethylamino)-6-phenyl-5-pyrimidinecarbonitrile is not fully understood, but it is believed to interact with the enzyme tyrosinase, which is involved in the biosynthesis of melanin. Additionally, it is believed to interact with various receptors in the central nervous system, as well as with calcium channels in the cardiovascular system.
Biochemical and Physiological Effects
2-[(2-Chlorobenzyl)sulfanyl]-4-(diethylamino)-6-phenyl-5-pyrimidinecarbonitrile has been found to have a variety of biochemical and physiological effects. For example, it has been found to inhibit the activity of tyrosinase, which is involved in the biosynthesis of melanin. Additionally, it has been found to interact with various receptors in the central nervous system, as well as with calcium channels in the cardiovascular system.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-[(2-Chlorobenzyl)sulfanyl]-4-(diethylamino)-6-phenyl-5-pyrimidinecarbonitrile in laboratory experiments is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it has been found to have a variety of biochemical and physiological effects, making it a useful tool for studying a range of biological processes. However, one limitation of using 2-[(2-Chlorobenzyl)sulfanyl]-4-(diethylamino)-6-phenyl-5-pyrimidinecarbonitrile in laboratory experiments is that its mechanism of action is not fully understood, making it difficult to predict its effects in different contexts.

Future Directions

Given the potential applications of 2-[(2-Chlorobenzyl)sulfanyl]-4-(diethylamino)-6-phenyl-5-pyrimidinecarbonitrile in scientific research, there are a number of potential future directions that could be explored. For example, further research could be conducted to better understand the mechanism of action of 2-[(2-Chlorobenzyl)sulfanyl]-4-(diethylamino)-6-phenyl-5-pyrimidinecarbonitrile, as well as to identify additional biochemical and physiological effects. Additionally, further research could be conducted to identify additional applications of 2-[(2-Chlorobenzyl)sulfanyl]-4-(diethylamino)-6-phenyl-5-pyrimidinecarbonitrile in scientific research, as well as to develop more efficient and cost-effective methods for synthesizing 2-[(2-Chlorobenzyl)sulfanyl]-4-(diethylamino)-6-phenyl-5-pyrimidinecarbonitrile. Finally, further research could be conducted to explore the potential therapeutic applications of 2-[(2-Chlorobenzyl)sulfanyl]-4-(diethylamino)-6-phenyl-5-pyrimidinecarbonitrile, such as its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-[(2-Chlorobenzyl)sulfanyl]-4-(diethylamino)-6-phenyl-5-pyrimidinecarbonitrile is relatively simple, and involves the reaction of 2-chlorobenzylsulfanyl-4-diethylamino-6-phenyl-5-pyrimidinecarbonitrile with sodium hydroxide in aqueous solution. The reaction is carried out at room temperature and is complete within a few minutes. The product is then purified by recrystallization from ethanol.